2-{[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]methyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]methyl]-6-pyridin-3-ylpyridazin-3-one
• InChI: InChI=1S/C17H15ClN6O/c18-14-7-20-17(21-8-14)23-9-12(10-23)11-24-16(25)4-3-15(22-24)13-2-1-5-19-6-13/h1-8,12H,9-11H2
• InChI Key: FXLYMQUMHWVYPG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=C(C=N2)Cl)CN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C17H15ClN6O
• Molecular Weight: 354.8 g/mol
• CAS No.: 2200854-76-6

Description

2-{[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]methyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C17H15ClN6O and its molecular weight is 354.8. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural elements similar to the target molecule have been extensively studied for their synthesis methods and biological activities. For instance, derivatives of pyrimidinones and pyridines have been synthesized to explore their biological effects, including antimicrobial, antifungal, and plant growth-stimulating activities. These studies often involve the creation of novel derivatives through specific chemical reactions, aiming to identify compounds with significant biological activities.

• Synthesis of Pyrimidinone and Pyridine Derivatives

  Research into the synthesis of new pyrimidinone and pyridine derivatives, including azetidinones, has demonstrated a variety of biological activities. These compounds have been tested as antimicrobial agents, showing effectiveness against bacteria and fungi comparable to established drugs like streptomycin and fusidic acid (Hossan et al., 2012). Similarly, other studies have focused on the synthesis of pyrimidine-azetidinone analogues, investigating their antioxidant, antimicrobial, and antitubercular activities (Chandrashekaraiah et al., 2014).

• Biological Evaluation of Schiff’s Bases and Azetidinones

  Research on N′-[(1Z)-(substituted aromatic)methylidene]pyridine-4-carbohydrazides and their azetidinone derivatives has shown significant antidepressant and nootropic activities. This highlights the potential of azetidinone skeletons as central nervous system active agents, paving the way for the development of more potent therapeutic agents (Thomas et al., 2016).

Mechanism of Action

Target of Action

The compound “2-{[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]methyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one” contains a pyrimidine ring, which is a common structure in many bioactive molecules. Pyrimidine derivatives are known to interact with various biological targets, including enzymes and receptors involved in cellular signaling .

Mode of Action

The presence of various substituents on the pyrimidine ring, such as the chloro group and azetidine ring in this compound, could influence its binding affinity and selectivity for its targets .

Biochemical Pathways

Without specific information, it’s difficult to predict the exact biochemical pathways this compound might affect. Given the presence of the pyrimidine ring, it’s possible that it could interfere with nucleotide metabolism or other cellular processes where pyrimidines play a key role .

Pharmacokinetics

The pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and therapeutic efficacy. The presence of various functional groups in this compound could potentially affect its solubility, membrane permeability, metabolic stability, and interactions with transport proteins, all of which would impact its pharmacokinetic profile .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Given its structural features, it might have the potential to modulate cellular signaling pathways, influence gene expression, or affect other cellular processes .

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors, including pH, temperature, presence of other biomolecules, and cellular redox status. For instance, the stability of the compound could be affected by the pH of the environment due to the presence of ionizable groups .